N-Propyl-N-(2,3-dihydroxypropyl)perfluoro-n-octylsulfonamide
Overview
Description
N-Propyl-N-(2,3-dihydroxypropyl)perfluoro-n-octylsulfonamide, also known as NPPFOS, is a fluorinated surfactant that has been used in a variety of scientific applications. NPPFOS has been used in the synthesis of novel materials, in the fabrication of microfluidic devices, and in the development of biocompatible, water-soluble polymers. It has also been studied for its potential use in drug delivery systems and as a component of medical devices.
Scientific Research Applications
1. Mass Spectral Studies in Food Matrices
N-Propyl-N-(2,3-dihydroxypropyl)perfluoro-n-octylsulfonamide, as part of the perfluorinated chemicals (PFCs) group, has been studied in the context of food safety. Lloyd et al. (2009) developed a method using liquid chromatography/mass spectrometry for measuring perfluorooctanesulfonic acid (PFOS) and other PFCs in food matrices. This method is significant for ensuring food safety by accurately detecting these compounds in various food products (Lloyd et al., 2009).
2. Environmental Distribution and Impact
The environmental distribution and potential impact of perfluoroalkyl compounds, including derivatives like N-Propyl-N-(2,3-dihydroxypropyl)perfluoro-n-octylsulfonamide, have been assessed. Studies by Goosey and Harrad (2011) on dust from various environments indicate the widespread presence of these compounds. This research is crucial for understanding the environmental spread and potential ecological impact of these substances (Goosey & Harrad, 2011).
3. Chemical Properties and Applications
The chemical properties of N-Propyl-N-(2,3-dihydroxypropyl)perfluoro-n-octylsulfonamide and similar compounds have been explored for various applications. For instance, Scozzafava et al. (2000) investigated perfluoroalkyl/aryl-substituted derivatives of aromatic/heterocyclic sulfonamides for their potential as intraocular pressure-lowering agents. Such studies reveal the diverse applications of these compounds in medical and industrial fields (Scozzafava et al., 2000).
4. Molecular Interaction and Partitioning
The interaction and partitioning behavior of perfluoroalkyl compounds, including N-Propyl-N-(2,3-dihydroxypropyl)perfluoro-n-octylsulfonamide, in different environments are crucial for understanding their environmental fate. Ahrens et al. (2009) studied the partitioning behavior of these compounds between pore water and sediment, providing insight into their environmental mobility and persistence (Ahrens et al., 2009).
5. Air Concentrations and Phase Partitioning
The concentrations and phase partitioning of perfluoroalkyl sulfonamides in indoor and outdoor air have been studied by Shoeib et al. (2004). This research is significant for understanding the exposure risks and environmental behavior of these compounds (Shoeib et al., 2004).
properties
IUPAC Name |
N-(2,3-dihydroxypropyl)-1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-heptadecafluoro-N-propyloctane-1-sulfonamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14F17NO4S/c1-2-3-32(4-6(34)5-33)37(35,36)14(30,31)12(25,26)10(21,22)8(17,18)7(15,16)9(19,20)11(23,24)13(27,28)29/h6,33-34H,2-5H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JBUOTOPAJZUSGM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN(CC(CO)O)S(=O)(=O)C(C(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14F17NO4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10395919 |
Source
|
| Record name | N-(2,3-Dihydroxypropyl)-1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-heptadecafluoro-N-propyloctane-1-sulfonamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10395919 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
615.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-Propyl-N-(2,3-dihydroxypropyl)perfluoro-n-octylsulfonamide | |
CAS RN |
2262-49-9 |
Source
|
| Record name | N-(2,3-Dihydroxypropyl)-1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-heptadecafluoro-N-propyloctane-1-sulfonamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10395919 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-Octanesulfonamide, N-(2,3-dihydroxypropyl)-1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-heptadecafluoro-N-propyl- | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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